Cas no 403728-21-2 (7-(4-cyclohexylpiperazine-1-carbonyl)-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

• Product Name: 7-(4-cyclohexylpiperazine-1-carbonyl)-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 403728-21-2
• MF: C₂₂H₃₀N₄O₂S
• MW: 414.564203739166
• CID: 5976697
• Update Time: 2025-05-19

7-(4-cyclohexylpiperazine-1-carbonyl)-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-cyclohexylpiperazine-1-carbonyl)-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• 4(1H)-Quinazolinone, 7-[(4-cyclohexyl-1-piperazinyl)carbonyl]-2,3-dihydro-3-propyl-2-thioxo-

• Inchi： 1S/C22H30N4O2S/c1-2-10-26-21(28)18-9-8-16(15-19(18)23-22(26)29)20(27)25-13-11-24(12-14-25)17-6-4-3-5-7-17/h8-9,15,17H,2-7,10-14H2,1H3,(H,23,29)
• InChI Key： WSLMRHBCJNJJFF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(N3CCN(C4CCCCC4)CC3)=O)=C2)C(=O)N(CCC)C1=S

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 585.6±60.0 °C(Predicted)
• pka: 10.85±0.20(Predicted)

Additional information on 7-(4-cyclohexylpiperazine-1-carbonyl)-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

Comprehensive Analysis of 7-(4-cyclohexylpiperazine-1-carbonyl)-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 403728-21-2)

The compound 7-(4-cyclohexylpiperazine-1-carbonyl)-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 403728-21-2) is a highly specialized tetrahydroquinazolinone derivative with a unique structural framework. Its molecular architecture combines a cyclohexylpiperazine moiety with a sulfanylidene group, making it a subject of interest in pharmaceutical and biochemical research. This compound's carbonyl and propyl substitutions further enhance its potential applications in drug discovery and development.

Recent trends in AI-driven drug discovery and computational chemistry have brought attention to molecules like 7-(4-cyclohexylpiperazine-1-carbonyl)-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one. Researchers are increasingly exploring its bioactivity and binding affinity to various biological targets, particularly in the context of kinase inhibition and GPCR modulation. These properties align with current industry demands for novel small-molecule therapeutics targeting complex diseases.

The synthetic pathway for this compound involves multi-step organic reactions, including amide coupling and cyclization strategies. Its tetrahydroquinazolinone core is a privileged scaffold in medicinal chemistry, often associated with CNS activity and enzyme inhibition. The presence of the sulfanylidene group introduces unique hydrogen-bonding capabilities, which could explain its potential pharmacokinetic advantages in drug design.

From a structural-activity relationship perspective, the cyclohexylpiperazine fragment contributes to lipophilicity and blood-brain barrier penetration, while the propyl chain offers flexibility in molecular interactions. These features make CAS No. 403728-21-2 a compelling candidate for fragment-based drug design approaches, which are gaining traction in modern high-throughput screening platforms.

In the context of green chemistry initiatives, researchers are investigating eco-friendly synthesis routes for this compound. The quinazolinone derivatives family has shown promise in sustainable pharmaceutical production, addressing growing concerns about environmental impact in chemical manufacturing. This aligns with current searches for biodegradable drug candidates and green synthesis methodologies in academic literature.

The physicochemical properties of 7-(4-cyclohexylpiperazine-1-carbonyl)-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one suggest good solubility in common organic solvents, which is crucial for formulation development. Its molecular weight and polar surface area fall within desirable ranges for oral bioavailability, making it particularly interesting for preclinical studies in drug development pipelines.

Emerging research indicates potential applications in neurodegenerative disease research, where quinazolinone-based compounds have demonstrated neuroprotective effects. The combination of piperazine and thione functionalities in this molecule may offer unique pharmacological profiles that address current challenges in CNS drug delivery and target engagement.

Analytical characterization of CAS No. 403728-21-2 typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical for reliable biological evaluation. The growing availability of AI-powered analytical tools is accelerating the study of such complex molecules.

In conclusion, 7-(4-cyclohexylpiperazine-1-carbonyl)-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one represents an intriguing case study in modern medicinal chemistry. Its structural complexity and potential therapeutic applications make it a valuable subject for ongoing research, particularly in the context of personalized medicine and targeted therapies. As computational methods continue to evolve, we anticipate new insights into this compound's molecular mechanisms and clinical potential.